Cas no 2763902-95-8 ((9H-fluoren-9-yl)methyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate
• CAS No: 2763902-95-8
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• CID: 6221444
• PubChem ID: 165989996
• Update Time: 2025-10-29

(9H-fluoren-9-yl)methyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate
• EN300-37388381
• 2763902-95-8

• Inchi： 1S/C21H23NO4/c23-12-19(20-10-5-11-25-20)22-21(24)26-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-4,6-9,18-20,23H,5,10-13H2,(H,22,24)
• InChI Key： APERZRDITJBINT-UHFFFAOYSA-N
• SMILES： O1CCCC1C(CO)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 353.16270821g/mol
• Monoisotopic Mass: 353.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.8Ų

Additional information on (9H-fluoren-9-yl)methyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate

Introduction to (9H-fluoren-9-yl)methyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate (CAS No. 2763902-95-8)

(9H-fluoren-9-yl)methyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate, with the CAS number 2763902-95-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive research and development.

The molecular structure of this compound features a fluorene core, which is a well-known scaffold in medicinal chemistry due to its rigidity and ability to serve as a pharmacophore. The fluorene moiety, specifically at the 9-position, is further functionalized with a carbamate group that is linked to an ethyl chain. This chain carries a hydroxyl group and an oxolane ring, adding layers of complexity that can influence the compound's interactions with biological targets.

In recent years, there has been a growing interest in designing molecules that incorporate heterocyclic structures, such as oxolane, due to their ability to enhance binding affinity and selectivity. The oxolane ring in (9H-fluoren-9-yl)methyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate is particularly noteworthy, as it can provide additional conformational flexibility and improve solubility characteristics. These properties are crucial for the development of drug candidates that need to traverse biological membranes and interact with intracellular targets.

The carbamate functional group is another key feature of this compound. Carbamates have been widely used in pharmaceuticals due to their versatility in forming hydrogen bonds and their ability to modulate enzyme activity. In particular, the N-[2-hydroxy-1-(oxolan-2-yl)ethyl] part of the molecule introduces a hydrophilic character, which can be beneficial for improving water solubility and bioavailability. This balance between hydrophobic and hydrophilic regions is often critical for achieving optimal pharmacokinetic profiles.

Recent studies have highlighted the potential of fluorene-based derivatives in various therapeutic applications. For instance, fluorene derivatives have been explored as candidates for anticancer agents, where their ability to disrupt microtubule formation or inhibit specific kinases has shown promise. The structural features of (9H-fluoren-9-yl)methyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate align well with these requirements, making it a valuable candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorene core typically begins with fluorination or bromination reactions, followed by cross-coupling steps such as Suzuki or Stille couplings. The subsequent installation of the carbamate group and the oxolane ring necessitates careful selection of reagents and catalysts to avoid unwanted side reactions.

In terms of biological activity, preliminary studies on (9H-fluoren-9-yl)methyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate have suggested potential interactions with various biological targets. For example, its structure resembles known inhibitors of enzymes involved in metabolic pathways relevant to inflammation and cancer. However, more comprehensive studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The development of novel drug candidates often involves high-throughput screening (HTS) campaigns to identify compounds with desirable biological activity. (9H-fluoren-9-yl)methyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate could be a valuable addition to such libraries, providing researchers with a unique scaffold for further optimization. Its complex structure offers numerous opportunities for derivatization, allowing for the fine-tuning of properties such as potency, selectivity, and pharmacokinetics.

Another area where this compound shows promise is in the field of materials science. Fluorene derivatives are known for their fluorescence properties, making them useful in optoelectronic applications such as organic light-emitting diodes (OLEDs) and sensors. The incorporation of additional functional groups like carbamates could enhance these properties further, leading to novel materials with improved performance characteristics.

The regulatory landscape for new chemical entities like (9H-fluoren-9-yl)methyl N-[2-hydroxy-1-(oxolan-2-yli)]carbamate is also an important consideration. Ensuring compliance with guidelines set forth by agencies such as the FDA and EMA is crucial for advancing from laboratory research to clinical trials. This involves rigorous characterization of the compound's physical and chemical properties, as well as toxicological assessments to evaluate its safety profile.

In conclusion, (9H-fluoren)-9 -methyl N-[2-hydroxy-1-(oxolan-2-yl)ethy]carbamate (CAS No. 2763902-95-8) represents a promising candidate for further research in pharmaceuticals and materials science. Its unique structural features offer potential advantages in terms of biological activity and material properties, while its synthesis presents challenges that require innovative solutions from synthetic chemists.